Cas no 130669-74-8 (Oxireno[e]-1,3-benzodioxole,4-bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aS,5aR,6aR,6bS)-)

• Product Name: Oxireno[e]-1,3-benzodioxole,4-bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aS,5aR,6aR,6bS)-
• CAS No: 130669-74-8
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 102537
• PubChem ID: 24872609
• Update Time: 2025-04-18

Oxireno[e]-1,3-benzodioxole,4-bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aS,5aR,6aR,6bS)- Chemical and Physical Properties

Names and Identifiers

• Oxireno[e]-1,3-benzodioxole,4-bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aS,5aR,6aR,6bS)-
• (3aS,5aR,6aR,6bS)-4-bromo-2,2-dimethyl-3a,5a,6a,6b-tetrahydrooxireno[2,3-g][1,3]benzodioxole
• [3aS-(3aα,5aβ,6aβ,6bα)]-4-Bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyloxireno[e]-1,3-benzodioxole
• (1R,4S,5S,6R)-3-bromo-4,5-O-isopropylidene-7-oxabicyclo[4.1.0]hept-2-ene-4,5-diol
• (1S,2S,5R,6R)-3-bromo-5,6-epoxy-1,2-O-isopropylidencyclohex-3-en-1,2-diol
• [3aS-(3aalpha,5abeta,6abeta,6balpha)]-4-Bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyloxireno[e]-1,3-benzodioxole
• 490857_ALDRICH
• A,5a
• A,6a
• A,6b
• I14-45423
• (3AS)-4-BROMO-3A 5A 6A 6B-TETRAHYDRO-2
• (3AS)-4-BROMO-3A,5A,6A,6B-TETRAHYDRO-2,2
• (3as)-4-bromo-3A,5A,6A,6B-tetrahydro-2,2-dimethyl
• [3AS-(3AA,5ABETA,6ABETA,6BA)]-4-BROMO-3A,5A,6A,6B-TETRAHYDRO-2,2-DIMETHYLOXIRENO[E]-1,3-BENZODIOXOLE
• AKOS015913657
• (3aS,5aR,6aR,6bS)-4-Bromo-2,2-dimethyl-3a,5a,6a,6b-tetrahydro-2H-oxireno[e][1,3]benzodioxole
• J-005847
• DTXSID30455882
• 130669-74-8
• [3aS-(3aalpha,5abeta,6abeta,6balpha)]-4-Bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyloxireno[e]-1,3-benzodioxole, 98%
• SCHEMBL26568221

• MDL： MFCD01863542
• Inchi： 1S/C9H11BrO3/c1-9(2)12-6-4(10)3-5-7(11-5)8(6)13-9/h3,5-8H,1-2H3/t5-,6-,7-,8-/m1/s1
• InChI Key： IJFOOAYHPAECGI-WCTZXXKLSA-N
• SMILES： BrC1=C[C@@H]2[C@H]([C@H]3[C@@H]1OC(C)(C)O3)O2

Computed Properties

• Exact Mass: 245.98913
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Melting Point: 76-79 °C (lit.)
• PSA: 30.99
• Optical Activity: [α]25/D +106°, c = 1 in methanol

Oxireno[e]-1,3-benzodioxole,4-bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyl-, (3aS,5aR,6aR,6bS)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C